4SC-207

• CAS No.: 871015-11-1
• Product Name: 4SC-207
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.43622
• IUPAC Name: (E)-ethyl 3-cyano-2-(3-(pyridin-3-yl)acrylamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate.
• Standard InChI: InChI=1S/C19H18N4O3S/c1-2-26-19(25)23-9-7-14-15(10-20)18(27-16(14)12-23)22-17(24)6-5-13-4-3-8-21-11-13/h3-6,8,11H,2,7,9,12H2,1H3,(H,22,24)/b6-5+
• Standard InChIKey: KNQCFGQPDILWLT-AATRIKPKSA-N
• SMILES: O=C(OCC)N1CCC2=C(SC(NC(/C=C/C3=CC=CN=C3)=O)=C2C#N)C1
• Appearance: white solid powder
• Description: 4SC-207 is a novel microtubule inhibitor , which shows strong anti-proliferative activity in a large panel of tumor cell lines with an average GI50 of 11 nM. In particular, 4SC-207 is active in multi-drug resistant cell lines, such as HCT-15 and ACHN, suggesting that it is a poor substrate for drug efflux pumps. 4SC-207 inhibits microtubule growth in vitro and in vivo and promotes, in a dose dependent manner, a mitotic delay/arrest, followed by apoptosis or aberrant divisions due to chromosome alignment defects and formation of multi-polar spindles. Furthermore, preliminary data from preclinical studies suggest low propensity towards bone marrow toxicities at concentrations that inhibit tumor growth in paclitaxel-resistant xenograft models. 4SC-207 may be a potential anti-cancer agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4SC207; 4SC-207; 4SC 207
• Reference: 1: Bausch E, Kohlhof H, Hamm S, Krauss R, Baumgartner R, Sironi L. A novel microtubule inhibitor 4SC-207 with anti-proliferative activity in taxane-resistant cells. PLoS One. 2013 Nov 6;8(11):e79594. doi: 10.1371/journal.pone.0079594. eCollection 2013. PubMed PMID: 24324550; PubMed Central PMCID: PMC3855670.
• Last Modified: Aug 20 2021